Cas no 42085-50-7 (Benzenepropanoicacid, a,3,4-trihydroxy-, (aS)-)
42085-50-7 structure
Product Name:Benzenepropanoicacid, a,3,4-trihydroxy-, (aS)-
CAS No:42085-50-7
MF:C9H10O5
MW:198.172703266144
CID:335157
PubChem ID:179536
Update Time:2025-04-19
Benzenepropanoicacid, a,3,4-trihydroxy-, (aS)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoicacid, a,3,4-trihydroxy-, (aS)-
- PD132193
- DTXSID90194927
- 42085-50-7
- Benzenepropanoic acid, alpha,3,4-trihydroxy-, (aS)-
- (s)-3-(3,4-dihydroxyphenyl) lactic acid
- SCHEMBL5691448
-
- Inchi: 1S/C9H10O5/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3,8,10-12H,4H2,(H,13,14)/t8-/m0/s1
- InChI Key: PAFLSMZLRSPALU-QMMMGPOBSA-N
- SMILES: O[C@H](C(=O)O)CC1C=CC(=C(C=1)O)O
Computed Properties
- Exact Mass: 198.05282342g/mol
- Monoisotopic Mass: 198.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 98Ų
Benzenepropanoicacid, a,3,4-trihydroxy-, (aS)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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